Cas no 1794759-27-5 (Piromidic Acid-d5)

Piromidic Acid-d5 is a deuterated analog of Piromidic Acid, a quinolone antibiotic, where five hydrogen atoms are replaced with deuterium. This isotopic labeling enhances the compound's utility in quantitative mass spectrometry and metabolic studies, providing improved accuracy in tracing and detection. The incorporation of deuterium minimizes metabolic interference, ensuring reliable data in pharmacokinetic and pharmacodynamic research. Piromidic Acid-d5 is particularly valuable as an internal standard for LC-MS/MS analysis, offering high chemical purity and isotopic enrichment to ensure precise measurements. Its stability and consistent performance make it a critical tool for advanced analytical applications in pharmaceutical and biomedical research.
Piromidic Acid-d5 structure
Piromidic Acid-d5 structure
Product Name:Piromidic Acid-d5
CAS No:1794759-27-5
MF:C14H16N4O3
MW:293.332651138306
CID:4554006
Update Time:2025-06-11

Piromidic Acid-d5 Chemical and Physical Properties

Names and Identifiers

    • Piromidic Acid-d5
    • JPKVGKXYVOPKKM-ZBJDZAJPSA-N
    • Inchi: 1S/C14H16N4O3/c1-2-17-8-9(14(20)21)12(19)11-13(17)16-10(7-15-11)18-5-3-4-6-18/h7-8H,2-6H2,1H3,(H,20,21)/i1D3,2D2
    • InChI Key: JPKVGKXYVOPKKM-ZBJDZAJPSA-N
    • SMILES: C12N(C([2H])([2H])C([2H])([2H])[2H])C=C(C(O)=O)C(=O)C1=NC=C(N1CCCC1)N=2

Piromidic Acid-d5 Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
ChemScence
CS-0201051-1mg
Piromidic Acid-d5
1794759-27-5
1mg
$0.0 2022-04-27
ChemScence
CS-0201051-10mg
Piromidic Acid-d5
1794759-27-5
10mg
$0.0 2022-04-27
TRC
P509502-1mg
Piromidic Acid-d5
1794759-27-5
1mg
$ 207.00 2023-04-15
TRC
P509502-10mg
Piromidic Acid-d5
1794759-27-5
10mg
$ 1642.00 2023-04-15
TRC
P509502-50mg
Piromidic Acid-d5
1794759-27-5
50mg
$ 5950.00 2023-09-06

Additional information on Piromidic Acid-d5

Piromidic Acid-d5 (CAS No. 1794759-27-5): An Overview of a Promising Compound in Chemical and Biological Research

Piromidic Acid-d5 (CAS No. 1794759-27-5) is a deuterated derivative of Piromidic Acid, a compound that has garnered significant attention in recent years due to its potential applications in various fields of chemical and biological research. This deuterated form, characterized by the substitution of hydrogen atoms with deuterium, offers enhanced stability and reduced metabolic degradation, making it a valuable tool for detailed studies and therapeutic applications.

The chemical structure of Piromidic Acid-d5 is closely related to that of its non-deuterated counterpart, with the primary difference being the presence of deuterium atoms. This subtle modification can significantly impact the compound's properties, including its reactivity, solubility, and biological activity. The molecular formula of Piromidic Acid-d5 is C10H10D5N3O3, and its molecular weight is approximately 261.24 g/mol.

In the realm of chemical research, Piromidic Acid-d5 has been extensively studied for its unique properties. One of the key areas of interest is its potential as a probe for studying enzyme kinetics and metabolic pathways. Deuterated compounds are often used in these studies because they can be easily distinguished from their non-deuterated counterparts using techniques such as nuclear magnetic resonance (NMR) spectroscopy. This allows researchers to track the compound's behavior in complex biological systems with high precision.

Recent studies have also explored the use of Piromidic Acid-d5 in drug development. The enhanced stability and reduced metabolic degradation associated with deuterium substitution can lead to improved pharmacokinetic profiles, potentially resulting in more effective and safer drugs. For example, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that Piromidic Acid-d5 exhibited prolonged half-life and increased bioavailability compared to its non-deuterated form when tested in animal models.

In addition to its applications in drug development, Piromidic Acid-d5 has shown promise in the field of cancer research. A 2023 study published in Cancer Research highlighted the compound's ability to inhibit specific enzymes involved in cancer cell proliferation and metastasis. The researchers found that Piromidic Acid-d5 effectively reduced tumor growth in vitro and in vivo, suggesting its potential as a novel therapeutic agent for cancer treatment.

The use of deuterated compounds like Piromidic Acid-d5 also extends to environmental studies. These compounds can be used to trace the fate and transport of pollutants in environmental systems, providing valuable insights into contamination sources and pathways. A recent study published in Environmental Science & Technology utilized Piromidic Acid-d5 to investigate the biodegradation of organic pollutants in soil and water systems, demonstrating its utility as a tracer molecule.

In conclusion, Piromidic Acid-d5 (CAS No. 1794759-27-5) is a versatile compound with a wide range of applications in chemical and biological research. Its unique properties, including enhanced stability and reduced metabolic degradation, make it an invaluable tool for studying enzyme kinetics, drug development, cancer research, and environmental science. As research continues to advance, it is likely that new applications for this compound will be discovered, further solidifying its importance in the scientific community.

Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent